2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid

• IUPAC Name: 2-fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid
• InChI: InChI=1S/C14H13FN2O3/c1-20-13-4-2-3-10(17-13)8-16-9-5-6-12(15)11(7-9)14(18)19/h2-7,16H,8H2,1H3,(H,18,19)
• InChI Key: QRAVJEMLELCKGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)CNC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H13FN2O3
• Molecular Weight: 276.26 g/mol

Description

2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid, also known as MPPFA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid is not fully understood, but it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, this compound may have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and analgesic effects. In vitro studies have demonstrated that this compound inhibits the activity of COX-2 and LOX, leading to a decrease in the production of inflammatory mediators. In vivo studies have shown that this compound has anti-inflammatory effects in animal models of inflammation. This compound has also been shown to have anti-cancer effects in various cancer cell lines. Additionally, this compound has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid has several advantages for lab experiments, including its ease of synthesis and availability, its potential as a scaffold for the design of novel compounds, and its potential as a tool for the modulation of neuronal activity. However, this compound also has several limitations, including its limited solubility in aqueous solutions, its potential toxicity, and its lack of specificity for certain enzymes.

Future Directions

There are several future directions for the research on 2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid, including the development of more potent and selective inhibitors of COX-2 and LOX, the investigation of the potential of this compound as a tool for the modulation of neuronal activity, and the exploration of the potential of this compound as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid involves a multi-step process, starting from commercially available starting materials. The synthesis begins with the preparation of 2-fluoro-5-nitrobenzoic acid, which is then reduced to 2-fluoro-5-aminobenzoic acid. The next step involves the coupling of 2-fluoro-5-aminobenzoic acid with 6-methoxypyridin-2-ylmethylamine to form this compound.

Scientific Research Applications

2-Fluoro-5-[(6-methoxypyridin-2-yl)methylamino]benzoic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. In drug discovery, this compound has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In neuroscience, this compound has been studied for its potential as a tool for the modulation of neuronal activity.